Cas no 52834-60-3 (2-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid
• CAS No: 52834-60-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6613172
• PubChem ID: 82409111
• Update Time: 2023-11-30

2-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 52834-60-3
• 2-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acid
• SCHEMBL22445778
• EN300-7430315
• Z1262531328

• Inchi： 1S/C9H12N2O2/c1-11-5-7-4-6(9(12)13)2-3-8(7)10-11/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： DOCNLRCKXGWTOI-UHFFFAOYSA-N
• SMILES： OC(C1CC2=CN(C)N=C2CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles